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Compound of Interest

Compound Name: Thiazyl chloride

Cat. No.: B100330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thionitrosyl chloride (NSCI), a reactive
inorganic compound. The document covers its nomenclature, Chemical Abstracts Service
(CAS) numbers for both its monomeric and trimeric forms, and a detailed summary of its
physicochemical properties. Additionally, it outlines the primary synthetic routes and key
chemical reactions, offering valuable information for laboratory applications.

Nomenclature and CAS Numbers

Thionitrosyl chloride is the common name for the chemical entity with the formula NSCI.
However, it predominantly exists as a trimer, Trithiazyl trichloride, with the formula (NSCl)s. The
monomer is a green gas, while the trimer is a white solid.[1]

Form Chemical Name Formula CAS Number
Monomer Thionitrosyl chloride NSCI 17178-58-4[1]
Trimer Trithiazy! trichloride (NSCI)s 5964-00-1[1]

Physicochemical Properties

The following tables summarize the key physical and chemical properties of both the
monomeric and trimeric forms of Thionitrosyl chloride.
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Table 1: Properties of Thionitrosyl Chloride (NSCI) Monomer

Property Value

Molecular Formula NSCI[2]

Molar Mass 81.52 g/mol [2]

Appearance Green gas[1]

Elemental Composition N: 17.18%, S: 39.33%, Cl: 43.49%][2]

Table 2: Properties of Trithiazyl Trichloride ((NSCl)s)

Property Value

Molecular Formula (NSCl)3[1]

Molar Mass 244.55 g/mol [1]
Appearance White crystalline solid[1][3]
Melting Point 168 °C (decomposes)[3]
Density (solid-state) 2.35 g/cm3[3]

Insoluble in water; Soluble in dichloromethane,

Solubility ]
chloroform, and carbon tetrachloride[3]
Six-membered ring of alternating sulfur and
nitrogen atoms, with a chlorine atom attached to
Structure )
each sulfur. The SsNs core has a slightly ruffled
structure with Csv symmetry.[1]
Bond Distances S-N: 160.5 pm, S-CI: 208 pm[1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Thionitrosyl chloride are not
extensively available in open literature. However, the general synthetic methodologies are well-
established.
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Synthesis of Trithiazyl Trichloride ((NSCI)3)

The primary method for synthesizing Trithiazy! trichloride is the chlorination of Tetrasulfur
tetranitride (SaNa).

Reaction:
3 SaNa + 6 Cl2 —» 4 (NSCl)s

General Protocol:

A solution of Tetrasulfur tetranitride in a suitable inert solvent (e.g., carbon tetrachloride) is
prepared in a reaction vessel equipped with a gas inlet and a condenser.

o Chlorine gas is bubbled through the solution. The reaction progress is monitored by the
disappearance of the orange-red color of the SaNa solution.

o Upon completion of the reaction, the solvent is removed under reduced pressure to yield
crude Trithiazyl trichloride.

e The product can be purified by recrystallization from a suitable solvent like dichloromethane
or by sublimation.[1]

Synthesis of Thionitrosyl Chloride (NSCI) Monomer

The monomeric form of Thionitrosyl chloride is obtained by the thermal cracking of the trimer,
Trithiazyl trichloride.

Reaction:

(NSCl)s - 3 NSCI

General Protocol:

« Trithiazyl trichloride is placed in a vacuum-sealed apparatus.

e The solid is heated to approximately 100 °C under vacuum.[1]
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e The trimer undergoes cracking to form the gaseous green Thionitrosyl chloride monomer,
which can be collected in a cold trap for subsequent use.

Key Reactions

Trithiazyl trichloride is a versatile precursor for the synthesis of other sulfur-nitrogen
compounds.

» Reaction with Antimony Pentachloride: Thiazyl chloride reacts with sulfur in the presence of
antimony pentachloride to form dithionitronium hexachloroantimonate.[1]

NSCIl + S + SbCls - [NS2]SbCle
» Reaction with Nitriles: It reacts with nitriles to yield dithiadiazolium chlorides.[1]

6 RCN + 4 (NSCIl)s - 6 [RCN2S2]*Cl- + 3 Cl2 + 3 N2

Logical Workflow: Synthesis of Thionitrosyl
Chloride

The following diagram illustrates the synthetic pathway from the precursor Tetrasulfur
tetranitride to both the trimeric and monomeric forms of Thionitrosyl chloride.

Trithiazyl Trichloride ((NSCI)3) Thionitrosyl Chloride (NSCI) Monomer

( Tetrasulfur Tetranitride (SaNa)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. webqc.org [webqc.org]
» 3. webqc.org [webqc.org]

 To cite this document: BenchChem. [Thionitrosyl Chloride (NSCI): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100330#thionitrosyl-chloride-nscl-nomenclature-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.webqc.org/compound-NSCl-NSCl.html
https://www.webqc.org/compound-%28NSCl%293-%28NSCl%293.html
https://www.benchchem.com/product/b100330#thionitrosyl-chloride-nscl-nomenclature-and-cas-number
https://www.benchchem.com/product/b100330#thionitrosyl-chloride-nscl-nomenclature-and-cas-number
https://www.benchchem.com/product/b100330#thionitrosyl-chloride-nscl-nomenclature-and-cas-number
https://www.benchchem.com/product/b100330#thionitrosyl-chloride-nscl-nomenclature-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

